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Compound of Interest

Compound Name: 3-Oxo-OPC4-CoA

Cat. No.: B15547101 Get Quote

Essential Safety and Handling Guide for 3-Oxo-
OPC4-CoA
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 3-Oxo-OPC4-CoA, a coenzyme A (CoA) thioester derivative. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this guidance is based on the known hazards of

its structural components, namely the cyclopentanone ring and the general properties of

biochemically active thioesters.

Hazard Assessment and Chemical Properties
While specific quantitative toxicity data for 3-Oxo-OPC4-CoA is not available, a conservative

approach to handling is recommended based on its constituent parts. The cyclopentanone

structure suggests potential for skin and eye irritation.[1] Thioesters are biologically active

molecules and should be handled with care to avoid unintentional biological effects.
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Property Data/Information Source

Chemical Name

3-oxo-2-(2-

pentenyl)cyclopentane-1-

butanoyl-CoA

N/A

Molecular Formula C30H46N7O18P3S PubChem

Structural Features

Cyclopentanone ring,

Thioester linkage, Coenzyme

A moiety

N/A

Known Hazards of Structural

Analogs (Cyclopentanone)

Flammable liquid and vapor.

Causes skin and serious eye

irritation.[1]

SDS for Cyclopentanone[1][2]

Biological Significance

Intermediate in jasmonate

biosynthesis, a plant signaling

pathway.

N/A

Personal Protective Equipment (PPE)
A comprehensive assessment of the experimental procedure is necessary to determine the

appropriate level of PPE. The following are the minimum recommended PPE for handling 3-
Oxo-OPC4-CoA.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile) tested according

to EN 374.

To prevent skin contact with

the potentially irritating

cyclopentanone moiety and

the biologically active thioester.

Eye and Face Protection

Safety goggles with side

protection. A face shield should

be worn when there is a risk of

splashing.

To protect eyes from potential

splashes which may cause

serious irritation.[1]

Body Protection A flame-retardant lab coat.

To protect skin and clothing

from splashes and in case of

fire, given the flammability of

related cyclopentanone

compounds.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a fume hood. If

aerosols may be generated, a

respirator may be necessary.

To avoid inhalation of any

potentially harmful aerosols.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:

Work Area: Conduct all handling of 3-Oxo-OPC4-CoA within a certified chemical fume hood

to ensure adequate ventilation.

PPE: Don the appropriate PPE as specified in the table above.

Static Control: When handling the solid form, ground and bond the container and receiving

equipment to prevent static discharge, as related compounds can be flammable.[1]

Weighing: Use a tared, sealed container for weighing to minimize exposure.
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3.2. Dissolving the Compound:

Solvent Selection: Use an appropriate, dry solvent as specified in your experimental

protocol.

Procedure: Slowly add the solvent to the vessel containing the 3-Oxo-OPC4-CoA. Cap and

mix gently. Avoid heating, as vapors of related compounds can form explosive mixtures with

air.[2]

3.3. Experimental Use:

Closed Systems: Whenever possible, use a closed system to transfer solutions of the

compound.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Handle the

compound in a manner that minimizes the generation of aerosols.[2]

Contamination: Wash hands thoroughly after handling.[1][2]

Disposal Plan
4.1. Waste Segregation:

Solid Waste: Any disposable lab supplies (e.g., pipette tips, tubes, gloves) contaminated with

3-Oxo-OPC4-CoA should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures containing 3-Oxo-OPC4-CoA should

be collected in a separate, labeled hazardous waste container for organic/chemical waste.

Do not pour down the drain.

4.2. Decontamination:

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent, which is then collected as hazardous waste. Subsequently, wash the glassware with

an appropriate laboratory detergent.

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in the solid hazardous waste container.[2] For larger spills, evacuate the
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area and follow your institution's emergency procedures.

Workflow and Safety Diagram

Workflow for Handling 3-Oxo-OPC4-CoA

Preparation

Experimentation

Disposal

Start: Obtain 3-Oxo-OPC4-CoA

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safety First

Work in Fume Hood

Weigh Compound
(Static Control)

Dissolve in Solvent

Perform Experiment

Collect Waste
(Solid & Liquid Separate)

Post-Experiment

Decontaminate Glassware & Spills

Dispose via Institutional Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Oxo-OPC4-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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